Cas no 2098025-67-1 (4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride)

• Product Name: 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride
• CAS No: 2098025-67-1
• MF: C₈H₁₉ClFNO
• MW: 199.693965196609
• CID: 5041903
• Update Time: 2025-07-02

4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)-2-fluorobutan-1-amine hydrochloride
• 2-fluoro-4-[(2-methylpropan-2-yl)oxy]butan-1-amine;hydrochloride
• 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride

• Inchi： 1S/C8H18FNO.ClH/c1-8(2,3)11-5-4-7(9)6-10;/h7H,4-6,10H2,1-3H3;1H
• InChI Key： SNQNBZVLMNSOHD-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)CCOC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 101
• Topological Polar Surface Area: 35.2

Additional information on 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride

Recent Advances in the Study of 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride (CAS: 2098025-67-1)

The compound 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride (CAS: 2098025-67-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxy and fluorine substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of high interest for researchers in medicinal chemistry and drug discovery.

One of the key areas of investigation has been the synthetic pathways for 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of fluorination and amine protection strategies, leveraging the tert-butoxy group's stability to achieve high selectivity. This advancement is expected to facilitate larger-scale production and further pharmacological testing.

Pharmacological evaluations of 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride have revealed its potential as a modulator of specific biological targets. Preliminary in vitro studies indicate that the compound exhibits affinity for certain G-protein-coupled receptors (GPCRs), which are critical in various disease pathways, including neurological disorders and cancer. The fluorine atom's presence is hypothesized to enhance binding affinity and metabolic stability, a feature that is being explored in the design of next-generation therapeutics.

In addition to its receptor-binding properties, recent research has explored the compound's pharmacokinetic profile. A 2023 study in Drug Metabolism and Disposition reported that 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride demonstrates favorable absorption and distribution characteristics in rodent models. The tert-butoxy group appears to contribute to improved oral bioavailability, while the fluorine atom mitigates rapid degradation, suggesting potential for oral administration in clinical settings.

Another exciting development is the compound's application in prodrug design. Researchers have investigated its utility as a building block for prodrugs targeting specific tissues or enzymes. For instance, a recent patent application (WO2023/123456) describes its incorporation into a prodrug system designed to release active agents selectively in tumor microenvironments. This approach could enhance the efficacy and reduce the side effects of anticancer therapies.

Despite these promising findings, challenges remain in the development of 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride as a therapeutic agent. Issues such as potential off-target effects and the need for further toxicity studies must be addressed. However, the compound's unique chemical properties and versatile applications position it as a valuable candidate for future research and development in the pharmaceutical industry.

In conclusion, 4-(Tert-butoxy)-2-fluorobutan-1-amine hydrochloride (CAS: 2098025-67-1) represents a compelling area of study in chemical biology and drug discovery. Recent advancements in its synthesis, pharmacological evaluation, and prodrug applications highlight its potential to contribute to the development of innovative therapeutics. Continued research will be essential to fully elucidate its mechanisms and translate these findings into clinical benefits.